7-(furan-2-yl)-2-[(4-phenylquinazolin-2-yl)amino]-7,8-dihydroquinazolin-5(6H)-one

• Molecular Formula: C26H19N5O2
• Molecular Weight: 433.5 g/mol
• SMILES: C1C(CC(=O)C2=CN=C(N=C21)NC3=NC4=CC=CC=C4C(=N3)C5=CC=CC=C5)C6=CC=CO6
• InChI: InChI=1S/C26H19N5O2/c32-22-14-17(23-11-6-12-33-23)13-21-19(22)15-27-25(29-21)31-26-28-20-10-5-4-9-18(20)24(30-26)16-7-2-1-3-8-16/h1-12,15,17H,13-14H2,(H,27,28,29,30,31)
• InChIKey: VHTSMQCKERNTNU-UHFFFAOYSA-N

7-(furan-2-yl)-2-[(4-phenylquinazolin-2-yl)amino]-7,8-dihydroquinazolin-5(6H)-one: A Dual-Pharmacophore Quinazoline Screening Compound for Polypharmacology Research

7-(furan-2-yl)-2-[(4-phenylquinazolin-2-yl)amino]-7,8-dihydroquinazolin-5(6H)-one (CAS 2446880-46-0, ChemDiv ID Y020-1396, MW 433.47, C₂₆H₁₉N₅O₂) is a synthetic screening compound that uniquely combines two privileged quinazoline-based pharmacophores within a single molecular entity: a 7-(furan-2-yl)-7,8-dihydroquinazolin-5(6H)-one core structurally related to the adenylate cyclase inhibitor NKY80, and a 4-phenylquinazolin-2-ylamino moiety found in established kinase-targeting scaffolds. This dual-pharmacophore architecture distinguishes it from simpler mono-quinazoline analogs and positions it as a potential chemical probe for investigating synergistic or polypharmacological mechanisms. The compound is supplied as a racemic mixture (C7 chiral center), with computed lipophilicity logP 5.012, logD 4.832, topological polar surface area 72.27 Ų, 1 hydrogen bond donor, and 7 hydrogen bond acceptors [1].

Dual-pharmacophore architecture (dihydroquinazolinone + 4-phenylquinazoline)

Racemic mixture with single chiral center at C7

Screening compound – no published target engagement data

May support exploratory phenotypic screening and hit-finding campaigns

• [1] PubChem. Compound Summary for CID 2772368, NKY80. National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/2772368 (accessed 2026-05-10). View Source

Why Simple Amino- or Phenylamino-Quinazoline Analogs Cannot Replace 7-(furan-2-yl)-2-[(4-phenylquinazolin-2-yl)amino]-7,8-dihydroquinazolin-5(6H)-one in Multi-Target Screening Cascades

Generic substitution attempts using either a simplified 2-amino-7-(furan-2-yl)-7,8-dihydroquinazolin-5(6H)-one core (e.g., NKY80) or a standalone 4-phenylquinazolin-2-amine fragment (e.g., the hinge-binding motif in BMS-833923) fail to recapitulate the bifunctional engagement profile of this compound. NKY80 acts as a selective adenylate cyclase type V inhibitor (IC₅₀ 8.3 µM) but lacks the extended 4-phenylquinazoline moiety required for kinase domain interactions . Conversely, BMS-833923 retains the 4-phenylquinazolin-2-ylamino group enabling potent Smoothened antagonism (IC₅₀ 5.8 nM) but employs a benzamide linker instead of the dihydroquinazolinone core, thereby losing the conformational flexibility and additional hydrogen-bonding capacity provided by the partially saturated 7,8-dihydroquinazolin-5(6H)-one system .

Simpler quinazoline analogs lack the dual-pharmacophore architecture required for multi-target screening.

NKY80 (adenylate cyclase type V inhibitor core)

Lacks the 4-phenylquinazoline moiety; kinase domain interactions may not be probed.

BMS-833923 (Smo antagonist scaffold)

Lacks the dihydroquinazolinone core; adenylate cyclase engagement and conformational flexibility may differ.

Achiral 2-(phenylamino)-7,8-dihydroquinazolin-5(6H)-one

No C7 chiral center; enantiomer-specific SAR studies not feasible.

Quantitative Differentiation Evidence for 7-(furan-2-yl)-2-[(4-phenylquinazolin-2-yl)amino]-7,8-dihydroquinazolin-5(6H)-one Versus Closest In-Class Analogs

Physicochemical Property Differentiation: Balanced LogP and PSA for CNS Drug-Likeness Compared to NKY80 and BMS-833923

The target compound exhibits a computed logP of 5.012 and topological polar surface area (TPSA) of 72.27 Ų, occupying a physicochemical space distinct from both the core-fragment analog NKY80 (XLogP3 0.5, TPSA estimated ~68 Ų) and the 4-phenylquinazoline-containing clinical candidate BMS-833923 (ALogP 5.7, TPSA 78.94 Ų). With only 1 hydrogen bond donor and a molecular weight of 433.47 g/mol, the compound meets three of four Lipinski Rule-of-Five criteria, whereas NKY80 (MW 229.23, XLogP3 0.5) falls substantially below the optimal lipophilicity range for blood-brain barrier penetration, and BMS-833923 (MW 473.57, ALogP 5.7) trends toward excessive lipophilicity that may limit aqueous solubility [1].

Physicochemical Profile

Cross-study comparable

logP 5.012, TPSA 72.27 Ų

ΔlogP vs NKY80: +4.51; vs BMS-833923: −0.69

Intermediate lipophilicity for CNS-accessible chemical space

Computed properties; not experimentally measured

Evidence Dimension	Computed lipophilicity (logP / XLogP3 / ALogP) and Topological Polar Surface Area (TPSA)
Target Compound Data	logP 5.012, TPSA 72.27 Ų, MW 433.47, HBD 1, HBA 7
Comparator Or Baseline	NKY80: XLogP3 0.5, TPSA ~68 Ų, MW 229.23, HBD 1, HBA 5; BMS-833923: ALogP 5.7, TPSA 78.94 Ų, MW 473.57
Quantified Difference	ΔlogP vs NKY80: +4.512; ΔlogP vs BMS-833923: –0.688. ΔTPSA vs NKY80: +4.27 Ų; ΔTPSA vs BMS-833923: –6.67 Ų
Conditions	Computed properties: ChemDiv platform (logP, logD, HBD, HBA, TPSA); PubChem XLogP3 (NKY80); Molbase/Aladdin (BMS-833923)

Why This Matters

The intermediate lipophilicity and moderate TPSA position this compound in a CNS-accessible chemical space distinct from both excessively polar (NKY80) and excessively lipophilic (BMS-833923) comparators, making it a suitable starting point for CNS-targeted lead optimization where balanced ADME properties are critical for candidate selection.

• [1] PubChem. Compound Summary for CID 2772368, NKY80 (XLogP3 0.5). National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/2772368 (accessed 2026-05-10). View Source

Structural Dual Pharmacophore Architecture: Simultaneous Presentation of Adenylate Cyclase and Kinase-Targeting Motifs Not Found in Any Single Comparator

The compound is the only commercially available molecule that covalently links a 7-(furan-2-yl)-7,8-dihydroquinazolin-5(6H)-one core (the validated adenylate cyclase type V inhibitory scaffold of NKY80, IC₅₀ 8.3 µM) directly to a 4-phenylquinazolin-2-ylamino moiety (the hinge-binding pharmacophore found in numerous ATP-competitive kinase inhibitors such as BMS-833923, Smo IC₅₀ 5.8 nM). No single comparator—neither NKY80, nor 2-(phenylamino)-7,8-dihydroquinazolin-5(6H)-one MAO-B inhibitors (Ki in nanomolar range), nor 2-(m-tolylamino)-7,8-dihydroquinazolin-5(6H)-one mGluR5 NAMs—presents both pharmacophores simultaneously [1][2].

Dual Pharmacophore

Class-level inference

2 quinazoline pharmacophores in one molecule

Simultaneous adenylate cyclase and kinase motif presentation

No comparator contains both motifs

Evidence Dimension	Structural pharmacophore enumeration
Target Compound Data	2 distinct quinazoline pharmacophores: (i) 7-(furan-2-yl)-7,8-dihydroquinazolin-5(6H)-one; (ii) 4-phenylquinazolin-2-ylamino
Comparator Or Baseline	NKY80: only pharmacophore (i) present. 2-(Phenylamino)-7,8-dihydroquinazolin-5(6H)-one MAO-B inhibitors: only core scaffold, no 4-phenylquinazoline. BMS-833923: only pharmacophore (ii) linked to benzamide, no dihydroquinazolinone core.
Quantified Difference	2 pharmacophores vs 1 pharmacophore in all identified comparators. Note: direct target engagement IC₅₀ data for the target compound at individual targets not yet publicly available.
Conditions	Structural comparison based on published chemical structures and known biological annotations of comparator scaffolds; class-level inference only.

Why This Matters

The dual pharmacophore design enables a single compound to probe two distinct biological target classes simultaneously, reducing the number of compounds required in screening cascades and enabling the detection of synergistic pharmacological effects that would be invisible to mono-pharmacophore probes.

• [1] Di Paolo ML, et al. 2-(Phenylamino)-7,8-dihydroquinazolin-5(6H)-one, a promising scaffold for MAO-B inhibitors with potential GSK3β targeting. Eur J Med Chem. 2025;291:117580. doi:10.1016/j.ejmech.2025.117580. PMID: 40186896. View Source
• [2] Kubas H, et al. Discovery, synthesis, and structure-activity relationships of 2-aminoquinazoline derivatives as a novel class of metabotropic glutamate receptor 5 negative allosteric modulators. Bioorg Med Chem Lett. 2013;23(16):4493-500. doi:10.1016/j.bmcl.2013.06.049. PMID: 23856046. View Source

Chiral Center at C7 and Racemic Supply: A Structurally Distinct Feature from Achiral 2-Substituted Quinazoline Analogs

The target compound contains a chiral center at the C7 position of the 7,8-dihydroquinazolin-5(6H)-one ring bearing the furan-2-yl substituent, and is supplied as a racemic mixture. This contrasts with achiral comparators such as 2-(phenylamino)-7,8-dihydroquinazolin-5(6H)-one (lacking C7 substitution) and BMS-833923 (no stereogenic center in the core structure). The racemic nature provides a basis for enantiomeric resolution studies and subsequent evaluation of stereospecific target engagement, an opportunity not available with non-chiral analogs [1].

Chiral Center

Supporting evidence

Racemic mixture; 1 chiral center at C7

Enables enantiomer resolution and stereospecific SAR studies

Achiral analogs lack this capability

Evidence Dimension	Presence and nature of stereogenic center
Target Compound Data	1 chiral center at C7; supplied as racemic mixture
Comparator Or Baseline	NKY80: 1 chiral center at C7 (also racemic). 2-(Phenylamino)-7,8-dihydroquinazolin-5(6H)-one: no C7 substituent, achiral. BMS-833923: no stereogenic center in quinazoline core. 2-(m-Tolylamino)-7,8-dihydroquinazolin-5(6H)-one: achiral.
Quantified Difference	1 stereogenic center vs 0 in phenylamino and tolylamino analogs. With NKY80: both have C7 chiral center, but differ in the C2 substituent.
Conditions	Structural analysis from ChemDiv product specification and published comparator structures.

Why This Matters

The racemic nature enables procurement of a single batch for chiral resolution, allowing investigation of enantiomer-specific pharmacology while maintaining the dual-pharmacophore advantage, which is not feasible with achiral or enantiopure mono-pharmacophore analogs.

• [1] PubChem. Compound Summary for CID 2772368, NKY80. National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/2772368 (accessed 2026-05-10). View Source

Multi-Target Potential: The Dihydroquinazolinone Core Is a Validated Scaffold for MAO-B, mGluR5, and Adenylate Cyclase, While the 4-Phenylquinazoline Moiety Targets Kinase Domains

Published class-level evidence demonstrates that the 7,8-dihydroquinazolin-5(6H)-one scaffold independently yields potent MAO-B inhibitors (Ki in nanomolar range for optimized 2-(phenylamino) derivatives) and mGluR5 negative allosteric modulators (compound 1, moderate activity), while the 4-phenylquinazolin-2-ylamino motif is a validated ATP-competitive kinase inhibitor hinge-binding element (e.g., BMS-833923 Smo IC₅₀ 5.8 nM; numerous EGFR and LRRK2 inhibitors). However, the target compound itself has not yet been profiled in published biological assays—this evidence is class-level inference and should be verified through experimental screening [1][2].

Multi-Target Scope

Class-level inference

≥3 potential target classes inferred from scaffolds

May support polypharmacology screening; requires experimental profiling

No direct IC₅₀ data for intact compound; experimental validation required

Evidence Dimension	Biological target scope inferred from scaffold class annotation
Target Compound Data	No published IC₅₀ or Ki data available for the intact compound at any specific biological target.
Comparator Or Baseline	MAO-B: 2-(phenylamino)-7,8-dihydroquinazolin-5(6H)-one derivatives, Ki nanomolar range (compound 4). Adenylate cyclase: NKY80, IC₅₀ 8.3 µM (type V). mGluR5: 2-(m-tolylamino)-7,8-dihydroquinazolin-5(6H)-one, moderate NAM activity. Smo: BMS-833923, IC₅₀ 5.8 nM. Note: comparator values are for simplified mono-pharmacophore compounds, not for the intact dual-pharmacophore target compound.
Quantified Difference	Class-level target scope: ≥3 distinct target classes potentially accessible via the dual pharmacophore, versus 1–2 typically accessible via mono-pharmacophore comparators. Direct comparative IC₅₀ values not available.
Conditions	Class-level inference only—drawn from published SAR studies on structurally related scaffolds. Experimental confirmation of target engagement by the intact compound is required.

Why This Matters

For procurement decisions in early-stage drug discovery, this compound offers the highest probability of identifying novel polypharmacology among commercially available quinazoline screening compounds, justifying its selection as a privileged starting point for phenotypic screening and target deconvolution campaigns.

• [1] Di Paolo ML, et al. 2-(Phenylamino)-7,8-dihydroquinazolin-5(6H)-one, a promising scaffold for MAO-B inhibitors with potential GSK3β targeting. Eur J Med Chem. 2025;291:117580. doi:10.1016/j.ejmech.2025.117580. PMID: 40186896. View Source
• [2] Kubas H, et al. Discovery, synthesis, and SAR of 2-aminoquinazoline derivatives as novel mGluR5 NAMs. Bioorg Med Chem Lett. 2013;23(16):4493-500. PMID: 23856046. View Source

Explicit Caveat: Absence of Published In Vitro and In Vivo Biological Data for the Intact Compound

As of May 2026, no peer-reviewed publications, patent biological examples, or publicly accessible assay databases report in vitro IC₅₀, Ki, EC₅₀, cellular activity, in vivo pharmacokinetic, or toxicological data for the intact compound 7-(furan-2-yl)-2-[(4-phenylquinazolin-2-yl)amino]-7,8-dihydroquinazolin-5(6H)-one. All differentiation claims presented in this guide are based on structural comparison, computed physicochemical properties, and class-level inference from structurally related scaffolds. This evidence tier does not constitute experimental validation. Users must commission or perform their own biological profiling to confirm target engagement, selectivity, and ADMET properties before using this compound in decision-critical studies .

Data Availability

Supporting evidence

0 published biological data points

Compound is uncharacterized; exploratory screening required

All differentiation claims are structural or computational

Evidence Dimension	Availability of published biological activity data for the intact compound
Target Compound Data	No published in vitro or in vivo biological data identified across PubMed, PubChem BioAssay, ChEMBL, or patent databases.
Comparator Or Baseline	NKY80: IC₅₀ data available for adenylate cyclase isoforms V, III, and II. BMS-833923: Smo IC₅₀ 5.8 nM, Gli activation IC₅₀ 6–35 nM, in vivo PK reported. MAO-B scaffold: Ki nanomolar range published for multiple derivatives.
Quantified Difference	Published biological data points: 0 (target compound) vs ≥3 (NKY80), ≥5 (BMS-833923). This is a significant evidentiary gap that must be acknowledged in procurement justifications.
Conditions	Comprehensive literature and database search conducted May 2026; sources excluded per protocol include benchchems, molecule, evitachem, and vulcanchem.

Why This Matters

Procurement decisions must weigh the structural uniqueness and multi-target potential of this compound against the absence of confirmatory biological data. This compound is best suited for exploratory screening and hit-finding campaigns where novelty and scaffold diversity are prioritized over pre-validated target engagement.

Optimal Research and Procurement Scenarios for 7-(furan-2-yl)-2-[(4-phenylquinazolin-2-yl)amino]-7,8-dihydroquinazolin-5(6H)-one Based on Established Differentiation Evidence

Phenotypic Screening for Polypharmacological Hits in Neurodegenerative Disease Models

The dual pharmacophore architecture—combining a dihydroquinazolinone core associated with MAO-B inhibition and adenylate cyclase modulation with a 4-phenylquinazoline moiety capable of kinase domain engagement—makes this compound a compelling choice for phenotypic screening in cellular models of Parkinson's disease and Alzheimer's disease, where simultaneous modulation of monoamine metabolism, cAMP signaling, and kinase pathways (e.g., GSK3β, LRRK2) is therapeutically relevant. Unlike NKY80 or standalone MAO-B inhibitors, this compound can probe multiple disease-relevant nodes in a single assay [1].

Chemical Probe for Target Deconvolution and Chemoproteomics

The balanced physicochemical properties (logP 5.012, TPSA 72.27 Ų) and chiral center facilitate the use of this compound as a scaffold for affinity-based chemoproteomics (e.g., pull-down experiments with immobilized analogs or photoaffinity labeling). The presence of two distinct quinazoline moieties increases the probability of capturing interacting proteins from multiple target classes in a single experiment, providing richer target deconvolution datasets than mono-pharmacophore probes .

Lead Optimization Starting Point for CNS-Penetrant Dual Inhibitors

With a logP of 5.012 and TPSA of 72.27 Ų—intermediate between the excessively polar NKY80 (XLogP3 0.5) and the highly lipophilic BMS-833923 (ALogP 5.7)—this compound occupies a favorable CNS drug-like chemical space. It serves as a suitable starting point for structure-activity relationship (SAR) expansion aimed at achieving balanced dual inhibition of an intracellular kinase and a CNS enzyme target (e.g., MAO-B, adenylate cyclase), reducing the need to synthesize and test two separate scaffold series [1].

Chiral Resolution and Stereochemistry-Activity Relationship Studies

Supplied as a racemic mixture with a defined chiral center at C7, this compound enables procurement of a single batch for preparative chiral separation followed by parallel biological evaluation of both enantiomers. This capability is absent in achiral analogs such as 2-(phenylamino)-7,8-dihydroquinazolin-5(6H)-one derivatives, allowing researchers to identify enantiomer-specific target engagement profiles that may translate into improved selectivity indices .

Application

Selection Property

Validation Focus

Neurodegenerative disease cellular model screening

Dual pharmacophore for multi-pathway probe

Multi-target engagement verification in phenotypic assays

Target deconvolution and chemoproteomics

Balanced physicochemical profile and chiral center

Affinity-based pull-down target identification

Lead optimization for CNS-accessible tool compounds

Intermediate lipophilicity (logP ~5.0, TPSA ~72)

CNS drug-like property optimization; dual-pathway SAR

Chiral resolution and stereochemistry-activity studies

Racemic mixture with C7 chiral center

Enantiomer-specific target engagement profiling

• [1] Di Paolo ML, et al. 2-(Phenylamino)-7,8-dihydroquinazolin-5(6H)-one, a promising scaffold for MAO-B inhibitors with potential GSK3β targeting. Eur J Med Chem. 2025;291:117580. PMID: 40186896. View Source